2,3-difluoro-5-(1-methyl-1H-pyrazol-4-yl)pyridine

• IUPAC Name: 2,3-difluoro-5-(1-methylpyrazol-4-yl)pyridine
• InChI: InChI=1S/C9H7F2N3/c1-14-5-7(4-13-14)6-2-8(10)9(11)12-3-6/h2-5H,1H3
• InChI Key: GFHXYORKLHVVET-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC(=C(N=C2)F)F
• Molecular Formula: C9H7F2N3
• Molecular Weight: 195.17 g/mol

Description

“2,3-difluoro-5-(1-methyl-1H-pyrazol-4-yl)pyridine” is a chemical compound with the CAS Number: 1151801-90-9. It has a molecular weight of 195.17 and its linear formula is C9H7F2N3.

Molecular Structure Analysis

The molecular structure of “2,3-difluoro-5-(1-methyl-1H-pyrazol-4-yl)pyridine” is represented by the linear formula C9H7F2N3. For a more detailed structural analysis, you may need to refer to a specialized database or tool.

Physical And Chemical Properties Analysis

This compound is a solid under normal conditions. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Antileishmanial Activity

• . This suggests its potential as a candidate for treating leishmaniasis.

Cytotoxicity and Anticancer Properties

• Several synthesized derivatives of 2,3-difluoro-5-(1-methyl-1H-pyrazol-4-yl)pyridine have demonstrated in vitro cytotoxicity against cancer cells. .

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes if it gets in the eyes (P305+P351+P338).

Synthesis routes and methods I

Procedure details

A sealable flask was charged with 5-chloro-2,3-difluoropyridine (1.541 g, 10.3 mmol), palladium(ii) acetate (0.116 g, 0.515 mmol), potassium phosphate tribasic (6.56 g, 30.9 mmol), 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (2.57 g, 12.4 mmol), and X-Phos (0.491 g, 1.03 mmol). The flask was sealed with a septum cap, then dioxane (20 mL) and H2O (2 mL) were added. The resulting mixture was sparged with N2 for 10 min, and then heated at 100° C. for 2 h. The solution was cooled to rt and then concentrated and purified by flash chromatography using eluent 99:1 Hexanes:EtOAc to 60:40 Hexanes:EtOAc gradient to afford 2,3-difluoro-5-(1-methyl-1H-pyrazol-4-yl)pyridine (1.78 g, 88.5% yield) as a colorless film. LRMS (ESI) m/z calcd for C9H7F2N3 (M+H) 197.1. found 197.4.

Synthesis routes and methods II

Procedure details

A mixture of 5-bromo-2,3-difluoropyridine (1.9 g, 9.79 mmol) and 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (2.038 g, 9.79 mmol), Na2CO3 (2.076 g, 19.59 mmol) and Pd(PPh3)4 (1.131 g, 0.979 mmol) in DMF (8 ml) was bubbled with N2 for 10 min and was then heated to 80° C. for 10 h. After being cooled to rt, the mixture was filtered and the filtrate was diluted with EA, washed with water and brine, dried over anhydrous MgSO4. Filtered and concentrated. The residue was purified by silica gel chromatography eluted with Hex/EA (from 100% to 20%) to afford the title compound as a white solid (1.5 g, 57.4% yield). 1H-NMR (400 MHz, DMSO-d6) δ ppm 8.29 (d, 3H), 7.99 (d, 1H), 3.87 (s, 3H). LCMS (method B): [M+H]+=196, tR=1.91 min.